Cas no 2227712-16-3 (rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine
• CAS No: 2227712-16-3
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6290552
• PubChem ID: 165737000
• Update Time: 2025-10-21

rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine
• EN300-1917712
• rac-[(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropyl]methanamine
• 2227712-16-3

• Inchi： 1S/C10H13BrN2O/c1-14-10-9(3-7(11)5-13-10)8-2-6(8)4-12/h3,5-6,8H,2,4,12H2,1H3/t6-,8+/m0/s1
• InChI Key： YSJIFIYHYAFGRO-POYBYMJQSA-N
• SMILES： BrC1=CN=C(C(=C1)[C@@H]1C[C@H]1CN)OC

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Additional information on rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine (CAS No. 2227712-16-3)

The compound rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine (CAS No. 2227712-16-3) is a chiral cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylmethanamine core and the 5-bromo-2-methoxypyridine moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in modulating biological targets.

In recent years, the demand for chiral building blocks like rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine has surged, driven by the growing focus on enantioselective synthesis in medicinal chemistry. The compound's CAS No. 2227712-16-3 is frequently searched in scientific databases, reflecting its relevance in high-impact research. Its 5-bromo-2-methoxypyridine group is particularly noteworthy, as this scaffold is often associated with kinase inhibition and CNS activity, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the cyclopropylmethanamine segment of this molecule offers intriguing possibilities for structure-activity relationship (SAR) studies. The strained cyclopropane ring is known to influence bioavailability and metabolic stability, making it a hotspot in modern drug design. Many researchers investigating CAS 2227712-16-3 are exploring its potential as a precursor for novel small molecule therapeutics, especially in areas like neurodegenerative diseases and inflammation, which remain high-priority topics in pharmaceutical R&D.

The analytical characterization of rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine presents interesting challenges and opportunities. Advanced techniques such as chiral HPLC and X-ray crystallography are often employed to study its stereochemical properties. These aspects are crucial for researchers looking to optimize asymmetric synthesis routes or develop enantiomerically pure derivatives, a subject of considerable interest in organic chemistry forums and publications.

In the context of green chemistry initiatives, the synthesis and application of CAS 2227712-16-3 are being re-evaluated to minimize environmental impact. Current research explores catalytic methods for constructing its cyclopropyl ring system, addressing sustainability concerns while maintaining high stereoselectivity. This aligns with broader industry trends toward atom-economical processes and reduced waste generation in fine chemical production.

The physicochemical properties of rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine, including its solubility profile and stability under various conditions, are critical parameters for formulation scientists. These characteristics influence its potential as a drug candidate and determine suitable delivery systems. Recent patent literature suggests growing interest in prodrug derivatives of similar aminocyclopropane structures, indicating possible future directions for this compound class.

From a commercial perspective, CAS No. 2227712-16-3 represents an important specialty chemical for research organizations and pharmaceutical companies. Its market availability and pricing trends are monitored by professionals seeking high-purity intermediates for their projects. The compound's niche application potential ensures continued interest from both academic and industrial researchers working on next-generation therapeutic agents.

Looking ahead, the scientific community anticipates expanded applications for rac-(1R,2R)-2-(5-bromo-2-methoxypyridin-3-yl)cyclopropylmethanamine in chemical biology and materials science. Its unique combination of heteroaromatic and alicyclic components offers diverse possibilities for molecular recognition and supramolecular chemistry. As research into targeted protein degradation and other cutting-edge therapeutic modalities progresses, compounds like this may gain additional significance as versatile scaffolds for innovative drug discovery platforms.